Cas no 88108-26-3 (pyrethrin)
pyrethrin structure
pyrethrin Chemical and Physical Properties
Names and Identifiers
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- pyrethrin
- 88108-26-3
- DTXSID001338844
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- Inchi： InChI=1S/C18H22O5/c1-5-13(19)21-11-6-8(2)10-7-12-18(4,23-12)15(10)16-14(11)9(3)17(20)22-16/h10-12,14-16H,2-3,5-7H2,1,4H3
- InChI Key： HYJYGLGUBUDSLJ-UHFFFAOYSA-N
- SMILES： CCC(=O)OC1CC(=C)C2CC3OC3(C)C2C2OC(=O)C(=C)C12
Computed Properties
- Exact Mass: 318.14672380Da
- Monoisotopic Mass: 318.14672380Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 623
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 65.1Ų
pyrethrin Related Literature
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P. J. Godin,Rosemary J. Sleeman,M. Snarey,E. M. Thain J. Chem. Soc. C 1966 332
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2. Agricultural
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3. The active principles of pyrethrum flowers. Consultative Committee on insecticide materials of vegetable originH. E. Coomber,W. Mitchell Analyst 1951 76 556b
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4. 139. Absorption spectra and the structures of pyrethrins I and IIA. E. Gillam,T. F. West J. Chem. Soc. 1942 671
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5. 89. The structure of pyrethrolone and related compounds. Part VT. F. West J. Chem. Soc. 1946 463
88108-26-3 (pyrethrin) Related Products
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